Cas no 98061-19-9 (Benzoic acid, 2-(2-pyridinyl)-, methyl ester)

• Product Name: Benzoic acid, 2-(2-pyridinyl)-, methyl ester
• CAS No: 98061-19-9
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 5597181
• Update Time: 2025-04-25

Benzoic acid, 2-(2-pyridinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-pyridinyl)-, methyl ester

• Inchi： 1S/C13H11NO2/c1-16-13(15)11-7-3-2-6-10(11)12-8-4-5-9-14-12/h2-9H,1H3
• InChI Key： SNOZBZMXYFRAHX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1C1=NC=CC=C1

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 160 °C(Press: 0.750 Torr)
• pka: 3.91±0.12(Predicted)

Additional information on Benzoic acid, 2-(2-pyridinyl)-, methyl ester

Exploring Benzoic acid, 2-(2-pyridinyl)-, methyl ester (CAS No. 98061-19-9): Properties, Applications, and Market Insights

Benzoic acid, 2-(2-pyridinyl)-, methyl ester (CAS No. 98061-19-9) is a specialized organic compound that has garnered attention in various industrial and research applications. This ester derivative, combining a benzoic acid core with a pyridine substituent, exhibits unique chemical properties that make it valuable in pharmaceuticals, agrochemicals, and material science. Its molecular structure, characterized by the ester linkage and aromatic rings, contributes to its versatility in synthetic chemistry.

The compound is often searched under variations like "methyl 2-(2-pyridinyl)benzoate" or "2-pyridinylbenzoic acid methyl ester", reflecting its IUPAC nomenclature. Researchers and industry professionals frequently inquire about its synthesis methods, solubility, and thermal stability, which are critical for applications in drug formulation and specialty chemicals. Recent trends in green chemistry have also sparked interest in eco-friendly production techniques for this compound.

From a physicochemical perspective, Benzoic acid, 2-(2-pyridinyl)-, methyl ester typically appears as a crystalline solid with moderate solubility in organic solvents like ethanol and acetone. Its melting point and boiling point data are essential for process optimization in industrial settings. The presence of both pyridine and ester functional groups allows for diverse reactivity, making it a valuable intermediate in heterocyclic chemistry.

In the pharmaceutical industry, this compound serves as a building block for active pharmaceutical ingredients (APIs). Its structural features enable interactions with biological targets, particularly in central nervous system (CNS) drug development. Recent patents highlight its utility in creating novel neuroprotective agents and anti-inflammatory compounds, aligning with growing demand for neurological disorder treatments.

The agrochemical sector utilizes Benzoic acid, 2-(2-pyridinyl)-, methyl ester in developing advanced crop protection products. Its molecular architecture contributes to the design of pesticides and herbicides with improved selectivity and environmental profiles. With increasing global focus on sustainable agriculture, researchers are exploring its potential in next-generation biodegradable agrochemicals.

Material science applications leverage the compound's aromatic system for creating organic semiconductors and coordination polymers. Its ability to coordinate with metal ions makes it valuable in designing luminescent materials for optoelectronic devices. This aligns with current industry trends toward flexible electronics and energy-efficient displays.

From a market perspective, demand for Benzoic acid, 2-(2-pyridinyl)-, methyl ester has shown steady growth, particularly in Asia-Pacific regions with expanding pharmaceutical and electronics manufacturing sectors. Suppliers often highlight its high purity grades (≥98%) for research applications, while technical grades serve industrial-scale production. Recent supply chain developments have focused on localized production to reduce logistical challenges.

Quality control for CAS No. 98061-19-9 typically involves HPLC analysis and spectroscopic characterization (IR, NMR). These analytical methods ensure batch-to-batch consistency, especially for sensitive applications like drug development. Storage recommendations usually emphasize protection from moisture and light to maintain stability over extended periods.

Environmental and handling considerations for this compound follow standard laboratory safety protocols. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment (PPE) is recommended during handling. Disposal should comply with local regulations for organic chemical waste, reflecting growing industry emphasis on responsible chemical management.

Future research directions for Benzoic acid, 2-(2-pyridinyl)-, methyl ester may explore its potential in catalysis and supramolecular chemistry. The compound's dual functionality presents opportunities for developing novel molecular recognition systems and catalytic frameworks. These applications could support advancements in drug delivery systems and sensor technologies, addressing current challenges in healthcare diagnostics and environmental monitoring.

For researchers sourcing this material, verification of CAS No. 98061-19-9 through analytical certificates (CoA) is crucial. Reputable suppliers provide detailed technical data sheets (TDS) covering purity, impurities profile, and recommended storage conditions. The compound's pricing structure typically reflects its purity grade and batch size, with custom synthesis options available for specialized research needs.

In conclusion, Benzoic acid, 2-(2-pyridinyl)-, methyl ester represents a versatile chemical building block with growing importance across multiple industries. Its unique structural features and adaptable chemistry position it as a valuable component in developing innovative solutions for pharmaceutical, agricultural, and technological challenges. As research continues to uncover new applications, this compound is likely to maintain its relevance in advanced chemical development.